Cas no 2228613-10-1 (2-(4-chloro-2-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-chloro-2-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228613-10-1
• MF: C₇H₆ClF₂NO₂S
• MW: 241.64284658432
• CID: 6221086
• PubChem ID: 165668779
• Update Time: 2025-10-28

2-(4-chloro-2-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride
• EN300-1990972
• 2228613-10-1

• Inchi： 1S/C7H6ClF2NO2S/c8-6-1-3-11-7(9)5(6)2-4-14(10,12)13/h1,3H,2,4H2
• InChI Key： FDKKGDIRPCJBEB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CCS(=O)(=O)F)F

Computed Properties

• Exact Mass: 240.9775836g/mol
• Monoisotopic Mass: 240.9775836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(4-chloro-2-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(4-Chloro-2-Fluoropyridin-3-Yl)Ethane-1-Sulfonyl Fluoride (CAS No. 2228613-10-1)

The compound 2-(4-chloro-2-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2228613-10-1) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a substituted pyridine ring. The presence of chlorine and fluorine substituents on the pyridine ring further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of sulfonyl fluoride derivatives in the development of novel bioactive compounds. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that sulfonyl fluoride groups can act as effective bioisosteres, replacing other functional groups while maintaining or improving biological activity. This makes sulfonyl fluoride derivatives like CAS No. 2228613-10-1 valuable tools in drug design and optimization.

The pyridine ring in this compound plays a crucial role in determining its electronic properties and reactivity. The substitution pattern—specifically the placement of chlorine at the 4-position and fluorine at the 2-position—creates a highly electron-deficient aromatic system. This characteristic is advantageous in various chemical reactions, such as nucleophilic aromatic substitutions, which are widely used in organic synthesis. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making compounds like CAS No. 2228613-10-1 more accessible for large-scale production.

In terms of physical properties, CAS No. 2228613-10-1 exhibits a high melting point and moderate solubility in common organic solvents. Its thermal stability has been tested under various conditions, with results indicating that it remains stable up to temperatures exceeding 150°C. These properties make it suitable for use in high-throughput screening assays and other demanding chemical processes.

The synthesis of CAS No. 2228613-10-1 typically involves multi-step reactions, starting from readily available starting materials such as chloropyridines and sulfonyl chlorides. Recent innovations in fluorination techniques have enabled more efficient pathways for introducing the fluorine substituent at the 2-position of the pyridine ring. For example, a study published in *Organic Process Research & Development* described a novel catalytic fluorination method that significantly improves yield and purity compared to traditional approaches.

One of the most promising applications of CAS No. 2228613-10-1 is in the field of agrochemistry, where it serves as an intermediate in the synthesis of novel pesticides and herbicides. Its ability to act as a bioisostere has led to the development of compounds with enhanced efficacy and reduced environmental impact. Additionally, research into its use as a building block for advanced materials, such as high-performance polymers and coatings, is currently underway.

In conclusion, CAS No. 228679759 (commonly referred to as sulfonyl fluoride) stands out as a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical innovation.